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Compound of Interest

4-(Piperidin-4-yl)phenol
Compound Name:

hydrobromide
CAS No.: 1869912-48-0
Cat. No.: B1409212

Get Quote

4-(Piperidin-4-yl)phenol Hydrobromide: A Critical
Pharmacophore Intermediate
Part 1: Executive Summary & Chemical Identity

CAS Number 1869912-48-0 corresponds to 4-(Piperidin-4-yl)phenol hydrobromide, a
specialized salt form of the free base 4-(piperidin-4-yl)phenol (CAS 62614-84-0).

This compound serves as a high-value bifunctional building block in medicinal chemistry.[1] Its
structure—comprising a basic piperidine ring linked to a phenolic moiety—acts as a versatile
scaffold.[1] It is extensively employed in the synthesis of Androgen Receptor (AR) down-
regulators (e.g., AZD3514), NMDA receptor antagonists, and SHP2 (PTPN11) inhibitors.[1] The
phenol group often functions as a tyrosine mimic, making it essential for designing inhibitors of
tyrosine phosphatases and kinases.[1]

Chemical Identity Table
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Property Specification

Chemical Name 4-(Piperidin-4-yl)phenol hydrobromide

4-(4-Hydroxyphenyl)piperidine HBr; 4-Piperidin-
Common Synonyms ]
4-yl-phenol hydrobromide

CAS Number 1869912-48-0

Free Base CAS 62614-84-0

Molecular Formula C11H1sNO[2][3][4][5][6][7][8] - HBr

Molecular Weight 258.16 g/mol (Salt); 177.25 g/mol (Free Base)
SMILES OC1=CC=C(C2CCNCC2)C=C1.Br

INChl Key BSEWCHKPJQZHID-UHFFFAOYSA-N

Part 2: Physicochemical Properties

The hydrobromide salt form is preferred in synthesis and storage due to its enhanced
crystallinity and stability compared to the free base.[1]

2.1 Quantitative Physicochemical Data
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Property Value | Description Context & Relevance

Crystalline powder form
Appearance Off-white to pale beige solid facilitates accurate weighing

and handling.

The ionic HBr lattice confers

High: Water, DMSO, high agueous and polar
Solubility MethanolLow: DCM, Hexane, organic solubility, ideal for
Ether nucleophilic substitution

reactions in polar solvents.

High lattice energy typical of
] ] N hydrobromide salts; exact
Melting Point >200 °C (Decomposition) )
value depends on crystal habit

and purity.[1]

The phenol moiety is weakly
acidic; deprotonation requires
a base like K2COs or Cs2CO:s.

[1]

pKa (Acidic) ~10.0 (Phenolic -OH)

The secondary amine is highly
basic.[1] In the HBr salt, this

pKa (Basic) ~11.0 (Piperidine -NH) hitrogen is protonated (

), protecting it from oxidation.

[1]

The salt is hydrophilic.[1] The

) free base has moderate
0.45 (Predicted for Salt)1.6 ] o o
LogP lipophilicity, allowing it to
(Free Base) ]
penetrate hydrophobic pockets

in proteins (e.g., AR, SHP2).[1]

HBr salts can be hygroscopic;
storage under inert

Hygroscopicity Moderate atmosphere (Argon/Nitrogen)
is recommended to prevent

caking.[1]
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2.2 Structural Significance: Tyrosine Mimicry

The 4-hydroxyphenyl moiety tethered to a piperidine ring structurally mimics the side chain of
Tyrosine.[1]

e Mechanism: In drug design, this scaffold is often used to occupy the tyrosine-binding pockets
of enzymes (like SHP2) or receptors.[1]

e Synthetic Implication: The molecule offers two distinct vectors for diversification:
o N-alkylation/acylation at the piperidine nitrogen.

o O-alkylation/arylation at the phenolic oxygen.

Part 3: Synthetic Utility & Reaction Pathways

This section details the primary chemical transformations where CAS 1869912-48-0 is utilized.

3.1 Divergent Synthesis Workflow

The compound is a "linchpin” intermediate.[1] The following diagram illustrates its divergent
utility in synthesizing distinct drug classes.

Link to Triazolo- AZD3514 Analogues
pyridazine (Androgen Receptor)
q Link to
Piperidine N-Alkylation Phenylalkyl i
Functionalization (R-X, K2CO3) NIRAVAZAE) AntagpnIStS
Free Base / (Neuroprotection)
4-(Piperidin-4-yl)phenol HBr Liberation Neutralization Phenol
(CAS 1869912-48-0) (NaOH/NaHCO3) Protection/Mod Scaffold
\> O-Alkylation Optimization SHP2 Inhibitors
(Mitsunobu/SN2) (Tyrosine Mimics)

Click to download full resolution via product page

Caption: Divergent synthetic pathways utilizing 4-(Piperidin-4-yl)phenol HBr as a core scaffold
for oncology and neurology targets.
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3.2 Case Study: Synthesis of Androgen Receptor Down-
regulators (AZD3514)

In the development of AZD3514 (a drug for castration-resistant prostate cancer), this
intermediate is coupled with a chlorotriazolopyridazine core.[1]

o Reaction Type: Nucleophilic Aromatic Substitution (

)[1]

e Protocol Insight: The piperidine nitrogen acts as the nucleophile.[1] The reaction typically
requires a polar aprotic solvent (DMA/DMF) and a base (Triethylamine) to scavenge the HBr
and drive the reaction.[1]

Part 4: Experimental Protocols

These protocols are designed for researchers using CAS 1869912-48-0 in hit-to-lead
optimization.

4.1 Free Base Liberation (Standard Procedure)

Since the HBr salt is acidic, it must often be neutralized before use in nucleophilic reactions.[1]

Dissolution: Dissolve 1.0 eq of CAS 1869912-48-0 in minimal water.
e Neutralization: Slowly add saturated

or
until pH reaches ~10. A precipitate (the free base) will form.[1]

o Extraction: Extract 3x with Ethyl Acetate or DCM/Isopropanol (3:1).
e Drying: Dry organic layer over
, filter, and concentrate in vacuo.

 Validation: Confirm by NMR (loss of HBr protons) or LCMS (MW 177.25).

4.2 Solubility Assay (Pre-formulation)
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For biological assays, preparing a stock solution is critical.[1]

Vehicle: DMSO (Dimethyl Sulfoxide).[1][9]

Concentration: 10 mM to 50 mM.[1]

Procedure: Weigh 2.58 mg of salt into a vial. Add 1.0 mL of DMSO.[1] Vortex for 30 seconds.
[1] Sonicate if necessary.[1]

Stability: Store DMSO stocks at -20°C. Avoid repeated freeze-thaw cycles as the phenol is
oxidation-sensitive.

Part 5: Handling and Safety (E-E-A-T)

» Signal Word: WARNING

e Hazard Statements: H315 (Skin Irritation), H319 (Eye Irritation), H335 (Respiratory Irritation).
[1][10]

o Storage: Store at Room Temperature (20-25°C) in a tightly sealed container. The HBr salt is
stable, but prolonged exposure to moist air can lead to deliquescence.|[1]

e Incompatibility: Strong oxidizing agents.[1] The phenolic ring is electron-rich and susceptible
to oxidative degradation.[1]
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pharmacophore's role in NMDA antagonism).[1]

¢ PubChem Compound Summary. "4-(4-Hydroxyphenyl)piperidine."[1] National Center for
Biotechnology Information.[1] (Physicochemical data source for the free base).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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